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Compound of Interest

Compound Name: Isopropyl phenylacetate

Cat. No.: B1583399 Get Quote

The proper disposal of isopropyl phenylacetate, like all laboratory chemicals, is a critical

component of ensuring a safe and compliant research environment. Adherence to established

protocols minimizes risks to personnel, prevents environmental contamination, and aligns with

regulatory requirements. This guide provides detailed, step-by-step procedures for the safe

handling and disposal of isopropyl phenylacetate, intended for researchers, scientists, and

drug development professionals.

Immediate Safety Precautions
Before beginning any disposal-related tasks, it is imperative to don the appropriate Personal

Protective Equipment (PPE). Handle the compound in a well-ventilated area, such as a

chemical fume hood, to prevent the inhalation of any vapors.[1]

Eye Protection: Safety goggles or glasses are mandatory.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat should be worn.

Isopropyl phenylacetate is a combustible liquid and should be kept away from all sources of

ignition, including open flames, hot surfaces, and sparks.[2][3]
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Accidental spills require immediate and appropriate action. The procedure varies based on the

volume of the spill.

Small Spills (<50 mL):

First, remove all potential sources of ignition from the area.[2]

Use absorbent paper to contain and pick up the spilled liquid.[2]

Seal the contaminated absorbent paper and any soiled PPE in a vapor-tight plastic bag.[2]

Label the bag clearly as hazardous waste containing isopropyl phenylacetate.

Clean the spill surface with 60-70% ethanol, followed by a thorough wash with soap and

water.[2]

The sealed bag should be disposed of as hazardous waste.

Large Spills (>50 mL):

Remove all ignition sources and ensure the area is well-ventilated.

Contain the spill using an inert absorbent material such as vermiculite, sand, or cat litter.[4]

Carefully scoop the absorbed material into a designated, sealable hazardous waste

container.[4]

Store the sealed container for collection by a licensed chemical waste contractor or your

institution's Environmental Health and Safety (EHS) department.[1][4]

Chemical Properties for Safe Handling
Understanding the physical and chemical properties of isopropyl phenylacetate is essential

for its safe handling and disposal. The following table summarizes key quantitative data.
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Property Value Source(s)

CAS Number 4861-85-2 [5][6]

Molecular Formula C₁₁H₁₄O₂ [5][6]

Molecular Weight 178.23 g/mol [2][5]

Appearance Colorless to pale yellow liquid [6]

Boiling Point ~238 °C (460 °F) [3][6]

Flash Point ~107 °C (225 °F) [3][7]

Density ~1.01 g/mL at 25 °C [3][6]

Water Solubility Insoluble (< 1 mg/mL) [2]

Standard Disposal Procedure for Isopropyl
Phenylacetate
The primary and most accepted method for disposing of isopropyl phenylacetate is to treat it

as a hazardous chemical waste stream, managed through professional disposal services.[1]

Under no circumstances should it be poured down the drain.[8]

Experimental Protocol: Waste Collection and Disposal
This protocol outlines the standard methodology for the routine disposal of waste isopropyl
phenylacetate.

1. Waste Identification and Segregation:

Designate a specific waste container for isopropyl phenylacetate. If institutional policy
allows, it may be collected with other non-halogenated organic solvent waste.[4][8]
Crucially, do not mix this waste with incompatible chemicals such as strong oxidizing agents,
acids, or bases.[1][2][3]
Clearly label the container with "Hazardous Waste" and list "Isopropyl Phenylacetate" and
any other components.[1][9]

2. Proper Containerization:
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Use a chemically resistant container made of high-density polyethylene (HDPE) or glass that
is in good condition and has a secure, leak-proof lid.[1]
Fill the container to no more than 90% of its capacity, leaving at least 10% headspace to
allow for vapor expansion.[1]
Keep the container closed at all times, except when actively adding waste.[9]

3. Safe Storage:

Store the sealed waste container in a designated, cool, and well-ventilated secondary
containment area.[1][9]
The storage location must be away from heat, sparks, and open flames.[1]

4. Arranging for Professional Disposal:

Contact your institution’s Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to schedule a pickup.[1]
Provide all necessary information about the waste stream as required.

5. Disposal of Empty Containers:

Containers that have been emptied through normal use should be left uncapped in a fume
hood overnight to allow any residue to evaporate.[8]
After evaporation, deface or remove the original label.[8]
The container can then be discarded in the appropriate solid waste receptacle (e.g., a glass
disposal box).[8]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the

disposal of isopropyl phenylacetate.
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Initial Assessment

Spill Response Protocol

Routine Waste Disposal

Final Disposition

Start: Isopropyl Phenylacetate
Requires Disposal

Is it an accidental spill?

Determine spill volume

Yes

1. Identify as Hazardous Waste
(Non-Halogenated Solvent)

No (Routine Waste)

Small Spill (<50 mL):
1. Remove ignition sources.

2. Absorb with paper.
3. Seal in labeled bag.

<50 mL

Large Spill (>50 mL):
1. Remove ignition sources.

2. Absorb with vermiculite/sand.
3. Scoop into waste container.

>50 mL

Contact EHS or Licensed
Waste Contractor for Pickup

2. Use labeled, sealed, chemical-
resistant container (leave headspace).

3. Segregate from incompatible
materials (acids, bases, oxidizers).

4. Store in cool, ventilated area
with secondary containment.

Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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